Cas no 500019-97-6 (Benzene, 1-iodo-4-[(4-methylphenyl)sulfonyl]-)

• Product Name: Benzene, 1-iodo-4-[(4-methylphenyl)sulfonyl]-
• CAS No: 500019-97-6
• MF: C₁₃H₁₁IO₂S
• MW: 358.194714784622
• CID: 1553648
• Update Time: 2024-08-24

Benzene, 1-iodo-4-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-4-[(4-methylphenyl)sulfonyl]-
• 1-Iodo-4-[(4-methylphenyl)sulfonyl]benzene

• Inchi： 1S/C13H11IO2S/c1-10-2-6-12(7-3-10)17(15,16)13-8-4-11(14)5-9-13/h2-9H,1H3
• InChI Key： PNADWYBJSASGIY-UHFFFAOYSA-N
• SMILES： C1(I)=CC=C(S(C2=CC=C(C)C=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 357.95203

Experimental Properties

• Density: 1.657±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 162 °C
• Boiling Point: 441.5±38.0 °C(Predicted)
• PSA: 34.14